Cas no 1334405-60-5 (ethyl 3-amino-5-bromopyridine-2-carboxylate)

Ethyl 3-amino-5-bromopyridine-2-carboxylate is a versatile brominated pyridine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structure features both an amino and an ester functional group, enabling further derivatization through reactions such as amidation, coupling, or cyclization. The bromine substituent enhances reactivity in cross-coupling reactions, making it valuable in palladium-catalyzed processes like Suzuki or Buchwald-Hartwig reactions. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it particularly useful in constructing heterocyclic frameworks for drug discovery and fine chemical development.
ethyl 3-amino-5-bromopyridine-2-carboxylate structure
1334405-60-5 structure
Product Name:ethyl 3-amino-5-bromopyridine-2-carboxylate
CAS No:1334405-60-5
MF:C8H9BrN2O2
MW:245.073261022568
MDL:MFCD10566234
CID:1006741
PubChem ID:53404633
Update Time:2025-06-07

ethyl 3-amino-5-bromopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-amino-5-bromopyridine-2-carboxylate
    • 3-AMino-5-broMopyridin-2-carboxylic acid ethyl ester
    • DTXSID00695415
    • Ethyl3-amino-5-bromopicolinate
    • AKOS026675508
    • PS-5248
    • SY067717
    • Ethyl 3-amino-5-bromo-2-pyridinecarboxylate
    • Ethyl3-amino-5-bromo-pyridine-2-carboxylate
    • 1334405-60-5
    • Ethyl 3-amino-5-bromopicolinate
    • DB-416328
    • SCHEMBL16663609
    • CS-0310107
    • MFCD10566234
    • EN300-7411684
    • MDL: MFCD10566234
    • Inchi: 1S/C8H9BrN2O2/c1-2-13-8(12)7-6(10)3-5(9)4-11-7/h3-4H,2,10H2,1H3
    • InChI Key: LHYHSJGGTDIORJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=O)OCC)C(=C1)N

Computed Properties

  • Exact Mass: 243.98474g/mol
  • Monoisotopic Mass: 243.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 65.2Ų

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Additional information on ethyl 3-amino-5-bromopyridine-2-carboxylate

Ethyl 3-Amino-5-Bromopyridine-2-Carboxylate (CAS No. 1334405-60-5): A Comprehensive Overview

Ethyl 3-amino-5-bromopyridine-2-carboxylate (CAS No. 1334405-60-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This comprehensive overview delves into the chemical properties, synthesis methods, and recent research advancements associated with ethyl 3-amino-5-bromopyridine-2-carboxylate.

The molecular formula of ethyl 3-amino-5-bromopyridine-2-carboxylate is C9H10BrN2O2, and its molecular weight is approximately 246.09 g/mol. The compound features a pyridine ring substituted with an amino group at the 3-position, a bromine atom at the 5-position, and an ethyl ester group at the 2-position. These functional groups contribute to its diverse chemical reactivity and biological activity.

In terms of physical properties, ethyl 3-amino-5-bromopyridine-2-carboxylate is a solid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 110°C, and it has a characteristic UV absorption spectrum with a maximum absorbance at approximately 280 nm. These properties make it suitable for various analytical techniques and synthetic transformations.

The synthesis of ethyl 3-amino-5-bromopyridine-2-carboxylate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 5-bromo-2-chloronicotinonitrile with ethanol in the presence of a base, followed by hydrolysis to form the carboxylic acid and subsequent esterification to yield the final product. Another approach involves the condensation of 5-bromo-2-pyridinecarbaldehyde with ethyl cyanoacetate, followed by reduction and cyclization steps.

Ethyl 3-amino-5-bromopyridine-2-carboxylate has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies have shown that this compound can effectively reduce inflammation in human cell lines, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, ethyl 3-amino-5-bromopyridine-2-carboxylate has also demonstrated potential as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been shown to inhibit angiogenesis, a critical process in tumor growth and metastasis. These findings suggest that this compound could be further developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of ethyl 3-amino-5-bromopyridine-2-carboxylate have also been investigated to assess its suitability for clinical applications. Preclinical studies have indicated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further research is needed to optimize its pharmacological properties and evaluate its safety profile in humans.

In conclusion, ethyl 3-amino-5-bromopyridine-2-carboxylate (CAS No. 1334405-60-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research efforts aim to elucidate its mechanisms of action and explore its full therapeutic potential.

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